Cas no 61658-65-9 (Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl-)

• Product Name: Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl-
• CAS No: 61658-65-9
• MF: C₁₇H₁₉N₃O
• MW: 281.352263689041
• CID: 471063
• PubChem ID: 21505697
• Update Time: 2025-04-19

Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl-
• N-butyl-3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridin-4-amine
• 61658-65-9
• PTTGTYUMYFYURL-UHFFFAOYSA-N
• DTXSID60615210
• N-butyl-3-methyl-6-phenylisoxazolo[5,4-b]pyridin-4-amine
• N-Butyl-3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridin-4-amine
• SCHEMBL11821200

• Inchi： 1S/C17H19N3O/c1-3-4-10-18-15-11-14(13-8-6-5-7-9-13)19-17-16(15)12(2)20-21-17/h5-9,11H,3-4,10H2,1-2H3,(H,18,19)
• InChI Key： PTTGTYUMYFYURL-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C=C(C1C=CC=CC=1)N=2)NCCCC

Computed Properties

• Exact Mass: 281.15297
• Monoisotopic Mass: 281.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 50.95